Cas no 898778-15-9 (1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898778-15-9
• MF: C₁₅H₉BrF₄O
• MW: 361.128977537155
• CID: 1947311
• PubChem ID: 24726624
• Update Time: 2025-11-05

1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• 4'-BROMO-3'-FLUORO-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• CTK5G5707
• AG-H-65819
• KB-189915
• 4'-Bromo-3'-fluoro-3-(3,4,5-trifluorophenyl)-propiophenone
• 1-(4-Bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)-1-propanone
• AKOS016022153
• MFCD03844049
• DTXSID60645017
• 898778-15-9

• MDL： MFCD03844049
• Inchi： 1S/C15H9BrF4O/c16-10-3-2-9(7-11(10)17)14(21)4-1-8-5-12(18)15(20)13(19)6-8/h2-3,5-7H,1,4H2
• InChI Key： PQIYQUMCQNWRID-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

• Exact Mass: 359.97700
• Monoisotopic Mass: 359.97729Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.82100

Additional information on 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

Comprehensive Overview of 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one (CAS No. 898778-15-9)

The compound 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one (CAS No. 898778-15-9) is a fluorinated aromatic ketone with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 4-bromo-3-fluorophenyl group and a 3,4,5-trifluorophenyl moiety, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing advanced fluorinated pharmaceuticals and high-performance materials.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and lipophilicity. 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one aligns with this trend, offering versatile applications in drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. Its CAS No. 898778-15-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These methods are well-documented in peer-reviewed journals, making the compound accessible to synthetic chemists. Its molecular weight and physicochemical properties are critical parameters for researchers optimizing reaction conditions or scaling up production.

From an environmental perspective, the compound's fluorine-rich structure raises questions about its biodegradability and ecological impact. However, advancements in green chemistry have enabled more sustainable synthesis routes, reducing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic highly searched in scientific and regulatory communities.

In material science, 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is explored for its potential in liquid crystal displays (LCDs) and organic electronics. Its aromatic fluorination enhances thermal stability and electronic properties, making it a candidate for next-generation optoelectronic devices. These applications are frequently discussed in forums and publications focused on advanced materials.

Quality control and analytical characterization of CAS No. 898778-15-9 rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, which are vital for regulatory compliance and industrial use. Researchers often search for analytical protocols and spectroscopic data to validate their findings, underscoring the compound's technical importance.

Looking ahead, 1-(4-bromo-3-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is poised to play a pivotal role in emerging fields like precision medicine and smart materials. Its adaptability and functional groups offer endless possibilities for customization, meeting the evolving needs of science and technology. As interest in fluorinated building blocks grows, this compound will remain a key subject of research and innovation.